Tert-butyl 3-oxohexanoate

• IUPAC Name: tert-butyl 3-oxohexanoate
• InChI: InChI=1S/C10H18O3/c1-5-6-8(11)7-9(12)13-10(2,3)4/h5-7H2,1-4H3
• InChI Key: PALADXPGIYFJRU-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CC(=O)OC(C)(C)C
• Molecular Formula: C10H18O3
• DSSTOX Substance ID: DTXSID60465393
• Molecular Weight: 186.25 g/mol
• CAS RN: 61540-30-5

Description

Tert-butyl 3-oxohexanoate is a chemical compound with the molecular formula C10H18O3. It is a valuable chiral synthon used for the synthesis of cholesterol-lowering drugs like atorvastatin and rosuvastatin.

Synthesis Analysis

The enzymatic synthesis of this compound has been reported in several studies. A mutant alcohol dehydrogenase from Lactobacillus kefir has been used to catalyze the asymmetric reduction of tert-butyl 6-chloro-3,5-dioxohexanoate to this compound. This process has been optimized to achieve high yield and enantiomeric excess.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its molecular formula C10H18O3. The molecular weight of the compound is 186.251 g/mol.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily involve its reduction to form valuable chiral synthons. The reduction process is catalyzed by alcohol dehydrogenases.

Scientific Research Applications

• Biosynthesis in Drug Synthesis : Tert-butyl 3-oxohexanoate is used as an intermediate in the synthesis of atorvastatin and rosuvastatin. A study demonstrated its biosynthesis using carbonyl reductase from Rhodosporidium toruloides, highlighting its role in drug manufacturing processes (Liu et al., 2018).

• Enzymatic Synthesis for Chiral Intermediates : Another study focused on the directed evolution of carbonyl reductase to improve its activity for synthesizing this compound derivatives, vital for producing chiral intermediates in pharmaceuticals (Liu et al., 2017).

• Catalytic Functionalization in Organic Chemistry : Research using octahedral molecular sieve materials for the functionalization of cyclohexane, involving tert-butyl derivatives, indicates its utility in organic synthesis and catalysis (Wang et al., 1998).

• Conformational Studies in Organic Compounds : A study on the conformational behavior of tert-butyl derivatives, including 3-oxohexanoate, in cyclohexanone oximes and ethers, provides insights important for understanding molecular structures in organic chemistry (Denmark et al., 1990).

• Enzymatic Synthesis in Biocatalysis : The enzymatic synthesis of this compound derivatives using mutant alcohol dehydrogenase illustrates its role in biocatalysis, particularly in producing compounds for cholesterol-lowering drugs (He et al., 2015).

• Synthesis in Organic Reactions : A novel method for synthesizing cyclopent-1-enecarboxylates using this compound derivatives showcases its application in organic reaction methodologies (Krawczyk & Albrecht, 2009).

Mechanism of Action

The mechanism of action of Tert-butyl 3-oxohexanoate in the synthesis of cholesterol-lowering drugs involves its reduction to form a chiral synthon. This reduction is catalyzed by alcohol dehydrogenases.

Safety and Hazards

The safety data sheet for Tert-butyl 3-oxohexanoate suggests avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and avoiding exposure. In case of inhalation or ingestion, it is recommended to seek medical attention.